Cas no 4105-93-5 (diethyl 1,3,5-benzenetricarboxylate)
4105-93-5 structure
Product Name:diethyl 1,3,5-benzenetricarboxylate
CAS No:4105-93-5
MF:C13H13O6
MW:265.238724470139
CID:926530
PubChem ID:24868138
Update Time:2025-04-19
diethyl 1,3,5-benzenetricarboxylate Chemical and Physical Properties
Names and Identifiers
-
- diethyl 1,3,5-benzenetricarboxylate
- 3,5-bis(ethoxycarbonyl)benzoate
- 1,3,5-Benzenetricarboxylic acid,diethyl ester
- 3,5-bis(ethoxycarbonyl)benzoic acid
- 3,5-diethoxycarbonylbenzoic acid
- benzene-1,3,5-tricarboxylic acid diethyl ester
- diethyl 1,3,5-benzene tricarboxylate
- DB-070135
- GAVXMTRMXPWCCV-UHFFFAOYSA-M
- 4105-93-5
- DTXSID10626639
- GAVXMTRMXPWCCV-UHFFFAOYSA-N
- Diethyl 5-carboxyisophthalate
- Diethyl 1,3,5-benzenetricarboxylate, 95%
- STR04883
- AKOS015889385
- SCHEMBL3327442
- diethyl 5-carboxybenzene-1,3-dicarboxylate
- InChI=1/C13H14O6/c1-3-18-12(16)9-5-8(11(14)15)6-10(7-9)13(17)19-4-2/h5-7H,3-4H2,1-2H3,(H,14,15
- G78169
-
- MDL： MFCD00274230
- Inchi： 1S/C13H14O6/c1-3-18-12(16)9-5-8(11(14)15)6-10(7-9)13(17)19-4-2/h5-7H,3-4H2,1-2H3,(H,14,15)/p-1
- InChI Key： GAVXMTRMXPWCCV-UHFFFAOYSA-M
- SMILES： O(CC)C(C1C=C(C(=O)[O-])C=C(C(=O)OCC)C=1)=O
Computed Properties
- Exact Mass: 266.07900
- Monoisotopic Mass: 265.07121313g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 92.7Ų
Experimental Properties
- Color/Form: solid
- Density: 1.263
- Melting Point: 152-154 °C (lit.)
- Boiling Point: 432.8°C at 760 mmHg
- Flash Point: 163.4°C
- Refractive Index: 1.538
- PSA: 89.90000
- LogP: 1.73820
- Solubility: Not determined
diethyl 1,3,5-benzenetricarboxylate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
diethyl 1,3,5-benzenetricarboxylate Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
diethyl 1,3,5-benzenetricarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 444707-5G |
diethyl 1,3,5-benzenetricarboxylate |
4105-93-5 | 5g |
¥1044.94 | 2023-12-06 | ||
| TRC | D680495-100mg |
Diethyl 1,3,5-Benzenetricarboxylate |
4105-93-5 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D680495-500mg |
Diethyl 1,3,5-Benzenetricarboxylate |
4105-93-5 | 500mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D680495-1g |
Diethyl 1,3,5-Benzenetricarboxylate |
4105-93-5 | 1g |
$ 275.00 | 2022-06-05 | ||
| 1PlusChem | 1P003PVP-5g |
Diethyl 1,3,5-benzenetricarboxylate |
4105-93-5 | 95% | 5g |
$217.00 | 2025-02-20 | |
| A2B Chem LLC | AB72709-250mg |
Diethyl 1,3,5-benzenetricarboxylate |
4105-93-5 | 95% | 250mg |
$60.00 | 2024-04-20 | |
| A2B Chem LLC | AB72709-1g |
Diethyl 1,3,5-benzenetricarboxylate |
4105-93-5 | 95% | 1g |
$113.00 | 2024-04-20 | |
| A2B Chem LLC | AB72709-5g |
Diethyl 1,3,5-benzenetricarboxylate |
4105-93-5 | 95% | 5g |
$351.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651920-250mg |
3,5-Bis(ethoxycarbonyl)benzoate |
4105-93-5 | 98% | 250mg |
￥672.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651920-1g |
3,5-Bis(ethoxycarbonyl)benzoate |
4105-93-5 | 98% | 1g |
￥1344.00 | 2024-05-14 |
diethyl 1,3,5-benzenetricarboxylate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4105-93-5 (diethyl 1,3,5-benzenetricarboxylate) Related Products
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- 140-11-4(Benzyl acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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